Cas no 155155-73-0 ((2R,5R)-2,5-Diphenylpyrrolidine)

• Product name: (2R,5R)-2,5-Diphenylpyrrolidine
• CAS No: 155155-73-0
• MF: C₁₆H₁₇N
• MW: 223.312884092331
• MDL: MFCD07772441
• CID: 106870
• PubChem ID: 87559441

(2R,5R)-2,5-Diphenylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine,2,5-diphenyl-, (2R,5R)-
• (2R,5R)-2,5-Diphenylpyrrolidine
• (2R,5R)-Diphenylpyrrolidine
• (+)-(R,R)-2,5-diphenylpyrrolidine
• (+)-trans-2,5-diphenylpyrrolidine
• (2R,5R)-(+)-2,5-diphenylpyrrolidine
• (2R,5R)-2,5-diphenylprrolidine
• (R,R)-trans-2,5-diphenylpyrrolidine
• D3185
• (R,R)-2,5-Diphenylpyrrolidine
• (2R,5R)-2,5-Diphenylpyrrolidine,99%e.e.

• MDL： MFCD07772441
• Inchi： InChI=1S/C16H17N/c1-3-7-13(8-4-1)15-11-12-16(17-15)14-9-5-2-6-10-14/h1-10,15-17H,11-12H2/t15-,16-/m1/s1
• InChI Key： NAOGHMNKMJMMNQ-HZPDHXFCSA-N
• SMILES： [C@@H]1(C2=CC=CC=C2)N[C@@H](C3=CC=CC=C3)CC1

Computed Properties

• Exact Mass: 223.13600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Color/Form: Not determined
• Density: 1.047±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 46.0 to 53.0 deg-C
• Boiling Point: 356.13°C at 760 mmHg
• Flash Point: 110 °C
• Refractive Index: 109 ° (C=1, CHCl3)
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),
• PSA: 12.03000
• LogP: 4.18120
• Solubility: Not determined

(2R,5R)-2,5-Diphenylpyrrolidine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H410
• Warning Statement： P273-P391-P501
• Hazardous Material transportation number：UN 3077 9/PG 3
• Hazard Category Code： 40-50/53
• Safety Instruction： S23
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• Safety Term：S23-24/25-36/37-60-61
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C
• Risk Phrases：R40

(2R,5R)-2,5-Diphenylpyrrolidine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on (2R,5R)-2,5-Diphenylpyrrolidine

Chemical Overview of CAS No. 155155-73-0: (2R,5R)-2,5-Diphenylpyrrolidine

The compound CAS No. 155155-73-0, also known as (2R,5R)-2,5-Diphenylpyrrolidine, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which have gained considerable attention due to their diverse biological activities and applications in drug discovery. The (2R,5R)-configuration of this compound is particularly notable, as it contributes to its unique stereochemical properties and potential therapeutic effects.

Recent advancements in synthetic methodologies have enabled the efficient production of (2R,5R)-2,5-Diphenylpyrrolidine with high enantiomeric purity. Researchers have employed asymmetric catalysis techniques to achieve this, leveraging chiral catalysts such as proline derivatives or organocatalysts. These methods not only enhance the yield but also ensure the preservation of the desired stereochemistry, which is critical for its biological activity.

The structural uniqueness of (2R,5R)-2,5-Diphenylpyrrolidine lies in its rigid bicyclic framework and the presence of two phenyl groups at positions 2 and 5. This configuration imparts stability to the molecule while providing ample opportunities for functionalization. Recent studies have explored the use of this compound as a scaffold for drug design, particularly in the development of kinase inhibitors and GPCR modulators.

One of the most promising applications of (2R,5R)-2,5-Diphenylpyrrolidine is in the field of oncology. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation and metastasis. For instance, a study published in *Nature Communications* highlighted its potential as a lead compound for developing anti-tumor agents with minimal side effects.

In addition to its therapeutic applications, (2R,5R)-2,5-Diphenylpyrrolidine has found utility in materials science. Its rigid structure and aromatic substituents make it an ideal candidate for constructing advanced materials such as liquid crystals and self-healing polymers. Researchers at Stanford University have recently utilized this compound to develop stimuli-responsive materials that exhibit reversible changes in their physical properties under external stimuli.

The synthesis of (2R,5R)-2,5-Diphenylpyrrolidine involves a multi-step process that typically begins with the condensation of amino alcohols or aldehydes with ketones or aldehydes. The choice of starting materials and reaction conditions plays a pivotal role in determining the stereochemical outcome. Recent optimizations have focused on reducing reaction times and improving yields through microwave-assisted synthesis and continuous flow reactors.

From a pharmacokinetic perspective, (2R,5R)-2,5-Diphenylpyrrolidine exhibits favorable absorption and distribution properties. Studies conducted by researchers at Pfizer Inc. have shown that it achieves optimal bioavailability when administered orally or parenterally. Its ability to penetrate various tissues makes it a promising candidate for treating systemic diseases such as neurodegenerative disorders.

The safety profile of (2R,5R)-2,5-Diphenylpyrrolidine has been extensively evaluated in preclinical models. Acute and chronic toxicity studies reveal that it is well-tolerated at therapeutic doses with minimal adverse effects. These findings underscore its potential for long-term use in clinical settings.

In conclusion, CAS No. 155155-73-0: (2R,5R)-2,5-Diphenylpyrrolidine stands out as a versatile molecule with wide-ranging applications across multiple disciplines. Its unique stereochemistry, combined with advancements in synthetic techniques and pharmacological evaluation, positions it as a key player in future drug development and material innovation.